Cas no 2305080-36-6 ((R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride)

• Product Name: (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride
• CAS No: 2305080-36-6
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD31693578
• CID: 4774243
• Update Time: 2025-10-12

(R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• SB35724
• (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride
• tert-Butyl (R)-3-aminoindoline-1-carboxylate hydrochloride
• tert-butyl (3R)-3-amino-2,3-dihydro-1H-indole-1-carboxylate hydrochloride
• (R)-tert-Butyl?3-aminoindoline-1-carboxylate hydrochloride

• MDL： MFCD31693578
• Inchi： 1S/C13H18N2O2.ClH/c1-13(2,3)17-12(16)15-8-10(14)9-6-4-5-7-11(9)15;/h4-7,10H,8,14H2,1-3H3;1H/t10-;/m0./s1
• InChI Key： VDTHFAORQFMCLV-PPHPATTJSA-N
• SMILES： Cl.O(C(N1C2C=CC=CC=2[C@H](C1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 55.6

Additional information on (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride

Introduction to (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 2305080-36-6)

(R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2305080-36-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This chiral intermediate holds considerable promise due to its structural features and potential applications in the synthesis of biologically active molecules. The compound belongs to the indole family, which is well-documented for its role in various pharmacological contexts, including modulation of neurological and immunological pathways.

The tert-butyl ester hydrochloride moiety in the molecular structure of this compound not only enhances its solubility and stability but also facilitates its handling in synthetic protocols. This feature is particularly valuable in medicinal chemistry, where the ability to manipulate intermediates efficiently is crucial for optimizing reaction conditions and yields. The hydrochloride salt form further improves the compound's crystallinity and shelf-life, making it a reliable reagent for both laboratory-scale experiments and industrial applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of chiral centers in drug design. The (R)-configuration of the indole derivative is of particular interest because it often correlates with enhanced binding affinity and selectivity when incorporated into pharmacophores. Studies have demonstrated that enantiomerically pure compounds can exhibit significantly different pharmacological profiles compared to their racemic counterparts, underscoring the need for precise stereochemical control during drug development.

In the context of modern drug discovery, (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride has been explored as a building block for more complex molecules. Its indole core is a common scaffold in numerous therapeutic agents, including those targeting cancer, inflammation, and central nervous system disorders. For instance, derivatives of indole have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating pain and inflammation responses.

One of the most compelling aspects of this compound is its utility in generating libraries of analogs for high-throughput screening (HTS). By systematically varying substituents on the indole ring or introducing additional functional groups, researchers can identify novel compounds with improved pharmacokinetic properties. The tert-butyl ester group provides a convenient handle for further derivatization via hydrolysis or transesterification reactions, allowing for rapid diversification of the chemical space.

The synthesis of (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride typically involves multi-step organic transformations starting from readily available precursors. Key steps often include reduction of ketones or aldehydes to form the dihydroindole core, followed by functional group interconversions to introduce the amino and ester moieties. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. Advances in asymmetric synthesis have enabled more efficient routes to enantiomerically pure forms of this compound, reducing reliance on expensive chiral auxiliaries or catalysts.

From a regulatory perspective, compounds like (R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride must meet stringent quality standards to be approved for use in clinical trials or commercial drugs. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. Additionally, impurity profiling is essential to ensure that no harmful by-products are present at levels that could pose health risks.

The role of this compound extends beyond academic research; it has practical implications in industrial settings where scalability and cost-effectiveness are paramount. Pharmaceutical companies often seek optimized synthetic routes that minimize waste generation while maintaining high yields. The tert-butyl ester group's compatibility with green chemistry principles has made it a preferred choice for processes designed to reduce environmental impact.

In conclusion,(R)-3-Amino-2,3-dihydro-indole-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 2305080-36-6) represents a valuable asset in the pharmaceutical toolkit. Its structural versatility, combined with its stereochemical purity, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.